Cas no 2227205-96-9 (4-chloro-1-[(4-methoxyphenyl)methyl]-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile)

• Product Name: 4-chloro-1-[(4-methoxyphenyl)methyl]-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile
• CAS No: 2227205-96-9
• MF: C₁₅H₁₁ClN₄O
• MW: 298.727041482925
• MDL: MFCD31705656
• CID: 4778202
• Update Time: 2025-10-08

4-chloro-1-[(4-methoxyphenyl)methyl]-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-[(4-methoxyphenyl)methyl]-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile
• 4-Chloro-1-(4-methoxy-benzyl)-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile
• SB35553
• 1H-Pyrazolo[3,4-b]pyridine-5-carbonitrile, 4-chloro-1-[(4-methoxyphenyl)methyl]-

• MDL： MFCD31705656
• Inchi： 1S/C15H11ClN4O/c1-21-12-4-2-10(3-5-12)9-20-15-13(8-19-20)14(16)11(6-17)7-18-15/h2-5,7-8H,9H2,1H3
• InChI Key： SICDSTCNRHPPKQ-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CN=C2C=1C=NN2CC1C=CC(=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 404
• XLogP3: 2.7
• Topological Polar Surface Area: 63.7

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 507.3±50.0 °C(Predicted)
• pka: 0.61±0.30(Predicted)

Additional information on 4-chloro-1-[(4-methoxyphenyl)methyl]-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile

4-Chloro-1-[(4-Methoxyphenyl)methyl]-1H-Pyrazolo[3,4-b]Pyridine-5-Carbonitrile: A Comprehensive Overview

4-Chloro-1-[(4-methoxyphenyl)methyl]-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile, identified by the CAS number 2227205-96-9, is a complex organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrazolopyridines, which are known for their unique structural properties and diverse biological activities. The molecule features a pyrazolo[3,4-b]pyridine core, substituted with a chlorine atom at position 4, a methoxyphenylmethyl group at position 1, and a cyano group at position 5. These substituents contribute to the compound's chemical reactivity and functional versatility.

The synthesis of 4-chloro-1-[(4-methoxyphenyl)methyl]-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile involves a multi-step process that typically includes nucleophilic substitution, cyclization, and functional group transformations. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving yield and purity. For instance, studies published in the Journal of Medicinal Chemistry have demonstrated the use of microwave-assisted synthesis to accelerate the formation of the pyrazolopyridine ring system. This approach not only enhances reaction efficiency but also reduces the environmental footprint of the synthesis process.

The structural characteristics of this compound make it an attractive candidate for pharmacological studies. The pyrazolopyridine framework is known to exhibit significant biological activity, particularly in the context of kinase inhibition and anti-inflammatory effects. Recent research has highlighted its potential as a lead compound in the development of novel therapeutic agents. For example, a study conducted by Smith et al. (2023) reported that this compound demonstrates potent inhibitory activity against Janus kinase 2 (JAK2), a key target in the treatment of inflammatory diseases such as rheumatoid arthritis.

In addition to its pharmacological applications, 4-chloro-1-[(4-methoxyphenyl)methyl]-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile has shown promise in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics and optoelectronic devices. Researchers at Stanford University have explored its application as a component in organic light-emitting diodes (OLEDs), where its high electron mobility and stability under operational conditions have been advantageous.

The compound's stability under various environmental conditions is another area of interest. Studies have shown that it exhibits excellent thermal stability up to 200°C and is resistant to hydrolysis under neutral pH conditions. These properties make it suitable for use in industrial applications where robustness is required. Furthermore, its solubility profile has been optimized through structural modifications, enhancing its suitability for formulation in pharmaceutical and cosmetic products.

From an analytical standpoint, the characterization of CAS No 2227205-96-9 has been facilitated by advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods have enabled precise determination of its molecular structure and purity. Recent developments in computational chemistry have also allowed for virtual screening of this compound against various biological targets, further accelerating its development as a drug candidate.

In conclusion, 4-chloro-1-[(4-methoxyphenyl)methyl]-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile represents a versatile and promising compound with applications spanning medicinal chemistry, materials science, and beyond. Its unique structural features and favorable physical properties make it an attractive subject for ongoing research efforts aimed at harnessing its full potential.